Cas no 2171464-15-4 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorobenzoylazetidine-2-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorobenzoylazetidine-2-carboxylic acid
• CAS No: 2171464-15-4
• MF: C₂₆H₂₁FN₂O₅
• MW: 460.453750371933
• CID: 5867030
• PubChem ID: 165545648
• Update Time: 2025-07-21

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorobenzoylazetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorobenzoylazetidine-2-carboxylic acid
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluorobenzoyl]azetidine-2-carboxylic acid
• 2171464-15-4
• EN300-1519327

• Inchi： 1S/C26H21FN2O5/c27-21-13-15(24(30)29-12-11-23(29)25(31)32)9-10-22(21)28-26(33)34-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-10,13,20,23H,11-12,14H2,(H,28,33)(H,31,32)
• InChI Key： UQZHUGOTDHIRRM-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(N1CCC1C(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 460.14344994g/mol
• Monoisotopic Mass: 460.14344994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 771
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorobenzoylazetidine-2-carboxylic acid

Introduction to 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorobenzoylazetidine-2-carboxylic acid (CAS No. 2171464-15-4)

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorobenzoylazetidine-2-carboxylic acid, identified by its CAS number 2171464-15-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules known for their versatile applications in drug discovery and development, particularly in the synthesis of bioactive molecules targeting various therapeutic pathways.

The structural framework of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorobenzoylazetidine-2-carboxylic acid incorporates several key functional groups that contribute to its unique chemical properties and biological activities. The presence of a fluorenylmethoxycarbonyl (Fmoc) group, a common protecting group in peptide synthesis, suggests potential applications in the development of peptide mimetics or protease inhibitors. Additionally, the fluorobenzoyl moiety introduces a fluorine atom, which is often utilized to enhance metabolic stability and binding affinity in drug molecules. The azetidine ring, a five-membered heterocycle, further diversifies its structural characteristics, enabling interactions with specific biological targets.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery, with heterocyclic compounds playing a pivotal role due to their ability to mimic natural product structures and exhibit diverse biological activities. The compound 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorobenzoylazetidine-2-carboxylic acid aligns with this trend, as it combines multiple pharmacophoric elements that are known to interact with biological systems. Specifically, the fluorenylmethoxycarbonyl group not only serves as a protective moiety but also contributes to the overall lipophilicity of the molecule, while the fluorobenzoyl group enhances its binding interactions with protein targets.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways, and their dysregulation is associated with various diseases, including cancer. The structural features of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorobenzoylazetidine-2-carboxylic acid, particularly the combination of the fluorobenzoyl and azetidine moieties, make it a promising candidate for developing selective kinase inhibitors. Recent studies have demonstrated that azetidine derivatives can effectively modulate kinase activity by binding to specific pockets on the enzyme's active site.

Furthermore, the incorporation of a fluorenylmethoxycarbonyl group suggests potential applications in peptidomimetic chemistry. Peptidomimetics are designed to mimic the bioactivity of peptides while offering improved pharmacokinetic properties. The Fmoc group can be removed under specific conditions, allowing for further functionalization or coupling reactions, which is essential in peptidomimetic synthesis. This flexibility makes 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorobenzoylazetidine-2-carboxylic acid a valuable building block for constructing complex molecular architectures.

Recent advancements in computational chemistry and molecular modeling have further enhanced the understanding of how this compound interacts with biological targets. These tools allow researchers to predict binding affinities, identify potential drug-like properties, and optimize molecular structures for improved efficacy. For instance, virtual screening techniques have been employed to identify novel kinase inhibitors based on scaffold hopping strategies, where compounds with similar structural motifs but different core frameworks are evaluated for their biological activity.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Fluorine substitution can significantly alter the pharmacokinetic profile of drug candidates by affecting factors such as metabolic stability, solubility, and membrane permeability. The presence of a fluorobenzoyl group in 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorobenzoylazetidine-2-carboxylic acid likely contributes to these properties, making it an attractive candidate for further development. Additionally, fluorine atoms can enhance binding interactions by participating in hydrophobic interactions or by forming strong π-stacking interactions with aromatic residues in protein targets.

Another area where this compound shows promise is in the development of antiviral agents. Viruses rely on host cellular machinery for replication and survival, making them vulnerable to therapeutic interventions targeting specific viral enzymes or proteins. The structural features of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorobenzoylazetidine -2-carboxylic acid, particularly its ability to interact with protein targets through multiple pharmacophoric elements, makes it a suitable candidate for designing antiviral drugs.

In conclusion,1 - 4 - ({( 9 H - fluore n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) - 3 - f lu o r o b e n z o y l az e t i d i n e - 2 - c ar b o x y l i c ac i d ( C A S N o . 2 1 7 1 4 6 4 - 1 5 - 4 ) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and versatile functional groups make it an invaluable tool for drug discovery and development. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in addressing unmet medical needs.